(2E)-3-(pyrazin-2-yl)but-2-enoic acid
Overview
Description
(2E)-3-(pyrazin-2-yl)but-2-enoic acid is a useful research compound. Its molecular formula is C8H8N2O2 and its molecular weight is 164.2. The purity is usually 95.
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Properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for (2E)-3-(pyrazin-2-yl)but-2-enoic acid involves the conversion of pyrazine to the desired product through a series of chemical reactions.", "Starting Materials": [ "Pyrazine", "Acetic anhydride", "Sodium acetate", "Bromobutene", "Sodium hydroxide", "Hydrochloric acid", "Sodium bicarbonate", "Ethyl acetate", "Water" ], "Reaction": [ "Step 1: Pyrazine is reacted with acetic anhydride and sodium acetate in the presence of a catalyst to form 2-acetylpyrazine.", "Step 2: 2-acetylpyrazine is reacted with bromobutene in the presence of sodium hydroxide to form (2E)-3-(bromomethyl)but-2-en-1-ol.", "Step 3: (2E)-3-(bromomethyl)but-2-en-1-ol is reacted with hydrochloric acid to form (2E)-3-(chloromethyl)but-2-en-1-ol.", "Step 4: (2E)-3-(chloromethyl)but-2-en-1-ol is reacted with sodium bicarbonate and ethyl acetate to form (2E)-3-(pyrazin-2-yl)but-2-enoic acid." ] } | |
CAS No. |
1344843-94-2 |
Molecular Formula |
C8H8N2O2 |
Molecular Weight |
164.2 |
Purity |
95 |
Origin of Product |
United States |
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